Cas no 2227661-63-2 ((1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2227661-63-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6195982
• PubChem ID: 165699408
• Update Time: 2025-10-28

(1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• 2227661-63-2
• EN300-1779861

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-7(6-12-13-9)8(14)4-5-11/h6,8,14H,4-5,11H2,1-3H3,(H,12,13)/t8-/m0/s1
• InChI Key： MNROWALBCVPWFF-QMMMGPOBSA-N
• SMILES： O[C@@H](CCN)C1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol

Research Brief on (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2227661-63-2): Recent Advances and Applications

The compound (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS: 2227661-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its pyrazole and tert-butyl functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the optimization of allosteric inhibitors targeting the MAPK signaling pathway. Researchers demonstrated that the stereochemistry at the C-1 position (1S configuration) is critical for binding affinity, with the tert-butyl group enhancing hydrophobic interactions in the target protein's allosteric pocket. The amino alcohol moiety was found to participate in hydrogen bonding networks, further stabilizing the inhibitor-enzyme complex.

Structural-activity relationship (SAR) studies involving 2227661-63-2 have revealed its versatility as a scaffold for medicinal chemistry. Computational docking simulations and X-ray crystallography data have shown that modifications at the 3-amino position can significantly alter selectivity profiles against various kinase targets. This flexibility makes the compound particularly valuable for the development of targeted therapies with reduced off-target effects.

In the realm of synthetic methodology, recent advances have improved the enantioselective synthesis of (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol. A 2024 report in Organic Process Research & Development described a biocatalytic approach using engineered transaminases that achieves >99% ee with significantly reduced environmental impact compared to traditional resolution methods. This development addresses one of the key challenges in scaling up production of this valuable intermediate.

The compound's potential extends beyond kinase inhibition. Preliminary studies suggest that derivatives of 2227661-63-2 may modulate immune checkpoint proteins, with particular promise in overcoming resistance to PD-1/PD-L1 inhibitors. These findings, while still in early stages, open new avenues for combination therapies in oncology.

As research progresses, the unique structural features of (1S)-3-amino-1-(3-tert-butyl-1H-pyrazol-4-yl)propan-1-ol continue to reveal new applications. Its balanced lipophilicity and hydrogen bonding capacity make it an attractive scaffold for CNS-targeted drugs, with recent patent applications covering its use in neurodegenerative disease treatments. The compound's versatility and the growing body of research surrounding it position 2227661-63-2 as a molecule of significant interest in contemporary drug discovery efforts.